Cas no 149526-95-4 (Propan-2-yl 3,3,3-trifluoro-2-hydroxypropanoate)

• Product Name: Propan-2-yl 3,3,3-trifluoro-2-hydroxypropanoate
• CAS No: 149526-95-4
• MF: C₆H₉F₃O₃
• MW: 186.129072904587
• CID: 2778592
• PubChem ID: 71346257
• Update Time: 2025-04-21

Propan-2-yl 3,3,3-trifluoro-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-hydroxy-, 1-methylethyl ester
• DTXSID10772403
• Propan-2-yl 3,3,3-trifluoro-2-hydroxypropanoate
• SCHEMBL9363946
• 149526-95-4
• DTXCID00723146
• isopropyl (3,3,3-trifluoro)lactate
• ISOPROPYL 3,3,3-TRIFLUORO-2-HYDROXYPROPANOATE
• PWDQWZKGRJRHSH-UHFFFAOYSA-N

• Inchi： 1S/C6H9F3O3/c1-3(2)12-5(11)4(10)6(7,8)9/h3-4,10H,1-2H3
• InChI Key： PWDQWZKGRJRHSH-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC(C)C)O)(F)F

Computed Properties

• Exact Mass: 186.05037863g/mol
• Monoisotopic Mass: 186.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins